Cas no 336180-18-8 (<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide)

<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide structure
336180-18-8 structure
Product Name:<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide
CAS No:336180-18-8
MF:C18H16ClN3O2S
MW:373.856541633606
CID:3069949
PubChem ID:1115027
Update Time:2025-07-20

<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide
    • AKOS000564197
    • 2-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,6-dimethylphenyl)acetamide
    • 2-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide
    • 336180-18-8
    • 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-phenyl)-acetamide
    • AG-690/13416266
    • MDL: MFCD01541920
    • Inchi: 1S/C18H16ClN3O2S/c1-11-6-5-7-12(2)16(11)20-15(23)10-25-18-22-21-17(24-18)13-8-3-4-9-14(13)19/h3-9H,10H2,1-2H3,(H,20,23)
    • InChI Key: MBUUNQDGQZKZCN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 373.0651756Da
  • Monoisotopic Mass: 373.0651756Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 93.3Ų

<br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,6-dimethylphenyl)acetamide
336180-18-8 97%
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Crysdot LLC
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2-((5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2,6-dimethylphenyl)acetamide
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Additional information on <br>2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-pheny l)-acetamide

Comprehensive Overview of 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-phenyl)-acetamide (CAS No. 336180-18-8)

The compound 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-phenyl)-acetamide, identified by its CAS No. 336180-18-8, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining an oxadiazole ring with a chlorophenyl substituent and an acetamide moiety. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds. The presence of the sulfanyl linker further enhances its versatility, enabling interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-phenyl)-acetamide has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. The compound's oxadiazole core is known for its electron-withdrawing properties, which can influence the pharmacokinetics of derived molecules, a hot topic in medicinal chemistry.

The synthesis of CAS No. 336180-18-8 involves multi-step organic reactions, often starting from 2-chlorobenzoic acid derivatives. Optimizing its yield and purity is a common challenge discussed in forums and research papers, reflecting user interest in synthetic methodologies. Additionally, its solubility and stability under various conditions are critical parameters for formulation scientists, aligning with trending searches on drug delivery systems.

From an SEO perspective, this compound attracts queries related to structure-activity relationships (SAR), toxicity profiles, and patent status. Its IUPAC name and CAS number are often used as precise search terms by professionals. To enhance readability, this content integrates keywords like oxadiazole derivatives, acetamide synthesis, and chlorophenyl compounds, which are frequently associated with this molecule in scholarly articles.

Environmental and regulatory aspects of 336180-18-8 are also gaining attention, as industries prioritize green chemistry principles. Questions about its biodegradability and ecotoxicology are increasingly common, reflecting broader societal concerns. This aligns with the compound's potential role in developing sustainable agrochemicals, a niche yet growing area of interest.

In summary, 2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(2,6-dimethyl-phenyl)-acetamide represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with user-driven inquiries about its properties and uses, underscore its relevance in both academic and industrial settings. By addressing these topics, this overview aims to serve as a authoritative resource for stakeholders across the chemical sciences.

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